Diethyl oxalate-13C2
Overview
Description
Diethyl oxalate-13C2 is a biochemical used for proteomics research . It has a molecular formula of C4 (13C)2H10O4 and a molecular weight of 148.13 . It is used in the synthesis of novel indole b-diketo acid derivatives as HIV-1 integrase inhibitors .
Synthesis Analysis
The synthesis of high-quality diethyl oxalate (DEO) can be achieved via the transesterification of dimethyl oxalate (DMO) and ethanol (EtOH) . The thermodynamic data of each substance involved in the reaction were estimated by Benson and Joback’s group contribution method and Watson formula .Molecular Structure Analysis
The linear formula of Diethyl oxalate-13C2 is (CH3CH213CO2)2 . It has a molecular weight of 148.13 .Chemical Reactions Analysis
The synthesis of diethyl oxalate (DEO) involves the transesterification of dimethyl oxalate (DMO) and ethanol (EtOH) . The enthalpy change, entropy change, Gibbs free energy, and equilibrium constant of each step of DEO synthesis were calculated by classical thermodynamic formula under atmospheric pressure and in the temperature range of 323−368 K .Physical And Chemical Properties Analysis
Diethyl oxalate-13C2 has a boiling point of 185 °C (lit.) and a density of 1.091 g/mL at 25 °C .Scientific Research Applications
Conservation of Carbonatic Substrates
Diethyl oxalate-13C2 has been identified as a potential conservation product for decayed carbonatic substrates . In a study, an in-depth characterization of treated and untreated biomicritic limestone and white Carrara marble samples was carried out . The methods used included SEM microscopy, X-ray powder diffraction, helium pycnometry, determination of water transport properties, and pull-off tests . The results showed that Diethyl oxalate-13C2 could be a promising product for the conservation of these substrates .
Safety and Hazards
Future Directions
Mechanism of Action
- Diethyl oxalate-13C2 primarily interacts with specific enzymes or proteins within biological systems. However, precise targets are not explicitly documented in the available literature .
Target of Action
Biochemical Pathways
properties
IUPAC Name |
diethyl oxalate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O4/c1-3-9-5(7)6(8)10-4-2/h3-4H2,1-2H3/i5+1,6+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYACBZDAHNBPPB-MPOCSFTDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[13C](=O)[13C](=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20584418 | |
Record name | Diethyl (~13~C_2_)ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20584418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl oxalate-13C2 | |
CAS RN |
150992-84-0 | |
Record name | Diethyl (~13~C_2_)ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20584418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 150992-84-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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